4-(diethylamino)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(diethylamino)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H21N3O2S/c1-4-22(5-2)15-9-7-14(8-10-15)18(23)21-19-20-16(12-25-19)17-11-6-13(3)24-17/h6-12H,4-5H2,1-3H3,(H,20,21,23)
• InChI Key: YKJQGCBNBWKEDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(O3)C
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

4-(diethylamino)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)benzamide, also known as DMF-TB, is a chemical compound that has been of interest in the scientific community due to its potential application in various fields.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Synthesis Techniques

Research has explored various synthesis techniques for related benzamide derivatives, highlighting methods to enhance systemic exposure or to create novel compounds with improved properties. For example, Owton et al. (1995) describe the synthesis of an analogue of the osteoarthritis drug rhein, showcasing methods for creating complex organic molecules that could be applied to synthesize compounds like 4-(diethylamino)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)benzamide (Owton, Brunavs, Miles, Dobson, & Steggles, 1995).

Pharmacological Potential

Antimicrobial Activity

Studies have demonstrated the antimicrobial efficacy of benzamide derivatives, suggesting that similar compounds could be developed as novel antimicrobial agents. Desai et al. (2016) synthesized N-substituted benzamide derivatives that showed significant antibacterial and antifungal activities, indicating the potential of related compounds in combating microbial infections (Desai, Bhatt, Dodiya, Karkar, Patel, & Bhatt, 2016).

Anticancer Activity

The exploration of benzamide derivatives in cancer research has revealed their potential as anticancer agents. Tiwari et al. (2017) reported the synthesis of Schiff’s bases containing a thiadiazole scaffold and benzamide groups, exhibiting promising in vitro anticancer activity against various human cancer cell lines (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).

Materials Science

Fluorescent Sensors

Benzamide derivatives have been investigated for their photophysical properties, with some compounds acting as fluorescent sensors. Suman et al. (2019) synthesized benzimidazole/benzothiazole-based azomethines that showed solvatochromic behavior and large Stokes shift, indicating their utility in fluorescence-based applications (Suman, Bubbly, Gudennavar, & Gayathri, 2019).